Cas no 890820-00-5 (3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine)

• Product Name: 3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine
• CAS No: 890820-00-5
• MF: C₂₄H₁₉ClN₂O₄S₂
• MW: 499.001662492752
• CID: 5439548
• Update Time: 2025-10-29

3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-4-(benzenesulfonyl)-5-(2-chloroanilino)thiophen-2-yl]-(4-methoxyphenyl)methanone
• 3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine

• Inchi： 1S/C24H19ClN2O4S2/c1-31-16-13-11-15(12-14-16)21(28)22-20(26)23(33(29,30)17-7-3-2-4-8-17)24(32-22)27-19-10-6-5-9-18(19)25/h2-14,27H,26H2,1H3
• InChI Key： SZENPSQFGOYMLB-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=CC=C2Cl)=C(S(C2=CC=CC=C2)(=O)=O)C=1N)(C1=CC=C(OC)C=C1)=O

Additional information on 3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine

Comprehensive Overview of 3-(Benzenesulfonyl)-N2-(2-Chlorophenyl)-5-(4-Methoxybenzoyl)Thiophene-2,4-Diamine (CAS No. 890820-00-5)

3-(Benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine, with the CAS number 890820-00-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the thiophene derivative family, known for its versatile applications in drug discovery and advanced material synthesis. The unique structural features of this molecule, including the benzenesulfonyl, 2-chlorophenyl, and 4-methoxybenzoyl moieties, contribute to its distinct chemical properties and potential utility in various high-value applications.

The molecular structure of 3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine makes it an attractive candidate for researchers exploring novel bioactive compounds. The presence of the thiophene core, combined with multiple functional groups, allows for interactions with biological targets, which is why it is frequently studied in the context of enzyme inhibition and receptor modulation. Recent trends in pharmaceutical research highlight the growing demand for such multifunctional molecules, particularly in the development of targeted therapies for complex diseases.

One of the key areas where CAS 890820-00-5 shows promise is in the field of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The structural complexity of 3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine allows it to potentially bind to specific kinase domains, making it a valuable scaffold for drug design. Researchers are particularly interested in optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects.

Beyond pharmaceuticals, 3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine has applications in materials science. Its conjugated system and electron-rich groups make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound’s ability to undergo reversible redox reactions is also being explored for energy storage applications, aligning with the global push toward sustainable technologies.

The synthesis of CAS 890820-00-5 involves multi-step organic reactions, often starting from commercially available thiophene derivatives. Key steps include sulfonylation, acylation, and amination, which require precise control of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, such as catalytic methods and solvent-free reactions, to minimize environmental impact.

Market demand for 3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine is driven by its potential in both pharmaceutical and industrial applications. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial researchers. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for quality control, ensuring that the compound meets the required specifications for research and development purposes.

In summary, 3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine (CAS No. 890820-00-5) is a multifaceted compound with significant potential in drug discovery and advanced materials. Its unique structural attributes and broad applicability make it a subject of ongoing research, particularly in areas aligned with current scientific and technological trends. As innovation continues, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.